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Compound of Interest

Compound Name: cis-3-Nonene

Cat. No.: B1606493

This technical guide provides a comprehensive overview of the core physical properties of
(2)-3-Nonene, also known as cis-3-Nonene. The information is intended for researchers,
scientists, and professionals in drug development and related fields. This document
summarizes key quantitative data, details relevant experimental protocols for property
determination, and presents a logical workflow for physical property characterization.

Chemical Identity

o Systematic Name: (32)-non-3-ene[1]

Common Synonyms: (Z)-3-Nonene, cis-3-Nonene[1][2][3]

CAS Number: 20237-46-1[1][2]

Molecular Formula: CoH1s[1][2]

Molecular Weight: 126.24 g/mol [1][2]

Summary of Physical Properties

The physical properties of (Z)-3-Nonene are summarized in the table below. These properties
are crucial for understanding the compound'’s behavior in various experimental and industrial
settings.
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Physical Property Value Units Notes / Source

Predicted value at 760

Boiling Point 1457+ 7.0 °C
mmHg.[4][5]
Density 0.739 £ 0.06 g/cm3 Predicted value.[5]
Flash Point 32.2 °C [41[5]
Vapor Pressure 6.1+£0.1 mmHg At 25°C (Predicted).[5]
) n20/D (Predicted).[4]
Refractive Index 1.427
[5]
Insoluble in water, but
soluble in nonpolar
- organic solvents.[6]
Water Solubility Insoluble i
Soluble in chloroform
(sparingly) and
methanol (slightly).[3]
LogP (Octanol/Water 3533 Crippen Calculated
Partition Coefficient) ' Property.[2]

Experimental Protocols for Physical Property
Determination

The following sections detail standardized experimental methodologies for determining the key
physical properties of liquid organic compounds like (Z2)-3-Nonene.

The boiling point is the temperature at which a liquid's vapor pressure equals the external
pressure.[7] Acommon and effective method for its determination is simple distillation.[7]

Apparatus:
e Distilling flask (minimum 5 mL sample capacity)
e Condenser

¢ Receiving flask
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e Thermometer

e Heating mantle or sand bath

» Boiling chips or a magnetic stir bar

Procedure:

Place at least 5 mL of the liquid sample into the distilling flask and add a few boiling chips.[8]

o Assemble the simple distillation apparatus, ensuring the thermometer bulb is positioned just
below the side arm of the distilling flask to accurately measure the temperature of the vapor.

e Begin heating the flask gently.

o Record the temperature when the liquid is actively boiling and condensing, and a stable
temperature is observed on the thermometer. This stable temperature corresponds to the
boiling point.[8]

e Record the ambient barometric pressure, as boiling point is pressure-dependent.[7]

Density is the mass of a substance per unit volume (p = m/V).[9] It is a fundamental physical
property used for substance identification.[9]

Apparatus:

 Electronic balance

o Graduated cylinder or pycnometer (density bottle) for higher accuracy
Procedure:

e Measure the mass of a clean, dry graduated cylinder (or pycnometer) using an electronic
balance.[10]

e Add a specific, known volume of (Z)-3-Nonene to the graduated cylinder (e.g., 10 mL). Read
the volume from the bottom of the meniscus.[10][11]
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Measure the combined mass of the graduated cylinder and the liquid sample.[10]

Subtract the mass of the empty cylinder from the combined mass to find the mass of the
liquid.[10]

Calculate the density using the formula: Density = Mass / Volume.[11]

For improved accuracy, repeat the measurement several times and calculate the average
value.[10][11]

The refractive index measures how much the path of light is bent, or refracted, when entering a

substance.[12][13] It is a characteristic property useful for identifying pure liquid compounds.
[13]

Apparatus:

Abbe Refractometer
Dropper or pipette
Constant temperature water bath (to maintain 20°C)

Solvent for cleaning (e.g., acetone or ethanol) and soft tissue

Procedure:

Calibrate the refractometer using a standard sample with a known refractive index, such as
distilled water.

Ensure the prism surfaces of the refractometer are clean and dry. Clean with a suitable
solvent and a soft tissue.[14]

Using a dropper, place 2-3 drops of (Z)-3-Nonene onto the lower prism.[14]

Close the prisms and allow the sample to equilibrate to the standard temperature, typically
20°C, by circulating water from a temperature-controlled bath.[14]
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e Switch on the light source and look through the eyepiece. Adjust the controls to bring the
light-dark boundary into sharp focus in the center of the crosshairs.[14]

o Read the refractive index value from the instrument's scale.
¢ Clean the prisms thoroughly after the measurement.

Solubility tests determine the ability of a substance (solute) to dissolve in a solvent. Alkenes like
(2)-3-Nonene are nonpolar and are generally insoluble in polar solvents like water but soluble
in nonpolar organic solvents.[6]

Apparatus:

e Small test tubes

o Graduated pipettes or droppers

e Vortex mixer or manual agitation method

Procedure (Qualitative):

Place a small, measured amount of the solute (e.g., 0.05 mL of (Z)-3-Nonene) into a small
test tube.[15]

e Add a small volume of the chosen solvent (e.g., 0.75 mL of water) in portions.[15]
o After each addition, shake the test tube vigorously for 10-20 seconds.[15][16]

e Observe if the liquid forms a single homogeneous layer (soluble/miscible) or if two distinct
layers remain (insoluble/immiscible).[16]

» Repeat the process with a range of solvents of varying polarity, such as water (polar),
ethanol (polar), and hexane (nonpolar), to characterize the solubility profile.

Logical Workflow for Physical Property
Characterization
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The following diagram illustrates a generalized workflow for the characterization of a liquid
organic compound's physical properties.

Preparation & Planning

Obtain Pure Sample

Select Properties for Analysis
(e.g., Boiling Point, Density)

Measure Refractive Index
(Refractometer)

Determine Boiling Point
(Distillation)

Measure Density Assess Solubility

(Pycnometer) (Miscibility Tests)

Data Analysi$ & Repoiting

Record All Raw Data <
(Temperature, Mass, Volume)

:

Calculate Final Values
& Correct for Conditions

l

Compare with Literature Values

:

Compile Technical Report

Click to download full resolution via product page

Fig. 1. Generalized workflow for physical property characterization.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b1606493?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1606493?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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